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Compound of Interest

Compound Name: PROLI NONOate

Cat. No.: B13706854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PROLI NONOate is a valuable research tool, acting as a rapid nitric oxide (NO) donor.[1][2][3]

[4][5] It spontaneously dissociates in a pH-dependent manner, following first-order kinetics, to

release two moles of NO per mole of the parent compound. With a remarkably short half-life of

approximately 1.8 seconds at 37°C and pH 7.4, it is an ideal choice for applications requiring a

rapid, localized burst of nitric oxide. Accurate preparation of a stable stock solution is critical for

achieving reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of PROLI NONOate stock solutions.

Quantitative Data Summary
The physical and chemical properties of PROLI NONOate are summarized in the table below

for easy reference.
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Parameter Value Source

CAS Number 178948-42-0

Molecular Formula C₅H₇N₃O₄ • 2Na

Formula Weight 219.1 g/mol

Purity ≥98%

Appearance Crystalline solid

Solubility
>100 mg/mL in aqueous

buffers

UV/Vis Maximum (λmax) 252 nm

Molar Extinction Coefficient (ε) 8,400 M⁻¹ cm⁻¹ at 252 nm

Half-life (t½) 1.8 seconds (at 37°C, pH 7.4)

Storage of Solid
-80°C, under inert gas (e.g.,

nitrogen)

Stability of Solid ≥1 year at -80°C

Stock Solution Stability
24 hours at 0°C (in 0.01 M

NaOH)

Experimental Protocols
Handling and Storage of Solid PROLI NONOate
PROLI NONOate is sensitive to moisture and air; exposure can lead to discoloration and

degradation.

Long-term Storage: For long-term storage, keep the solid compound in its original vial,

sealed under an inert atmosphere (like nitrogen or argon), at -80°C. The compound is stable

for at least one year under these conditions.

Handling: Whenever possible, handle the solid compound in a glove box with an inert

atmosphere to prevent exposure to air and moisture. If a glove box is not available, work

quickly and ensure the vial is sealed tightly immediately after use.
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Preparation of a Stable Alkaline Stock Solution
To prevent premature decomposition and release of NO, PROLI NONOate must be dissolved

and stored in an alkaline solution. A 10 mM sodium hydroxide (NaOH) solution is

recommended.

Materials:

PROLI NONOate solid

0.01 M Sodium Hydroxide (NaOH), ice-cold

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

Prepare a fresh solution of 0.01 M NaOH using high-purity water and chill it on ice.

Allow the vial of PROLI NONOate solid to equilibrate to room temperature for a few minutes

before opening to minimize condensation.

Weigh the desired amount of PROLI NONOate quickly and transfer it to a pre-chilled sterile

tube.

Add the calculated volume of ice-cold 0.01 M NaOH to achieve the desired stock

concentration (e.g., 10 mM).

Immediately cap the tube and vortex gently until the solid is completely dissolved.

Keep the stock solution on ice at all times.

Note on Storage of Stock Solution: This alkaline stock solution is stable for up to 24 hours

when stored at 0°C. It is strongly recommended to prepare fresh solutions daily for optimal

results. Do not store in aqueous solutions for more than one day.
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Quantification of the Stock Solution (Optional but
Recommended)
The concentration of the freshly prepared stock solution can be verified spectrophotometrically.

Procedure:

Dilute a small aliquot of the alkaline stock solution in 0.01 M NaOH.

Measure the absorbance at 252 nm using a UV-Vis spectrophotometer. Use 0.01 M NaOH

as the blank.

Calculate the concentration using the Beer-Lambert law (A = εbc), where:

A = Absorbance

ε = 8,400 M⁻¹ cm⁻¹ (Molar extinction coefficient)

b = Path length of the cuvette (typically 1 cm)

c = Concentration (in M)

Initiating Nitric Oxide Release
To trigger the release of NO for an experiment, the alkaline stock solution must be diluted into a

neutral pH buffer (e.g., phosphate-buffered saline, pH 7.0-7.4).

Procedure:

Prepare the experimental buffer (pH 7.0-7.4) and bring it to the desired experimental

temperature (e.g., 37°C).

Add the required volume of the cold PROLI NONOate alkaline stock solution to the

experimental buffer to achieve the final desired concentration.

Mix quickly and proceed with the experiment immediately. The release of NO will begin

instantly upon the pH shift.
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Caption: Workflow for the preparation and use of PROLI NONOate stock solution.
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Click to download full resolution via product page

Caption: Chemical pathway from stable solid to NO release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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